Cas no 1082470-27-6 (methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate)

• Product Name: methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate
• CAS No: 1082470-27-6
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 1098290
• PubChem ID: 121220626
• Update Time: 2025-05-20

methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-1H-Indole-3-carboxylic acid methyl ester
• methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate
• 1082470-27-6

• Inchi： 1S/C11H10FNO2/c1-6-9(11(14)15-2)10-7(12)4-3-5-8(10)13-6/h3-5,13H,1-2H3
• InChI Key： YAQDVAIESIHKDV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C(=O)OC)=C(C)N2

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Additional information on methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate

Methyl 4-Fluoro-2-Methyl-1H-Indole-3-Carboxylate (CAS No. 1082470-27-6): A Comprehensive Overview

Methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate (CAS No. 1082470-27-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate consists of an indole core with a fluoro substituent at the 4-position and a methyl group at the 2-position, along with a carboxylate ester moiety at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the importance of methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The fluoro substitution at the 4-position was found to enhance the binding affinity to specific protein targets, thereby improving the therapeutic efficacy of the resulting compounds.

In addition to its potential as a therapeutic agent, methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate serves as a valuable building block in organic synthesis. Its reactivity and functional group diversity allow for the facile introduction of various substituents, enabling the synthesis of complex molecules with diverse biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns.

The synthesis of methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate typically involves multi-step procedures, including indole formation, fluorination, and esterification reactions. Advances in synthetic methodologies have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. For example, a recent publication in Organic Letters described an efficient one-pot protocol for the synthesis of this compound using palladium-catalyzed cross-coupling reactions.

The physical and chemical properties of methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate are promising. Ongoing research is focused on exploring its potential applications in drug discovery and development, particularly in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, methyl 4-fluoro-2-methyl-1H-indole-3-carboxylate (CAS No. 1082470-27-6) is a multifaceted compound with significant potential in both research and industrial settings. Its unique structural features and versatile reactivity make it an invaluable tool for chemists and pharmacologists alike. As new insights into its properties and applications continue to emerge, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.